Cas no 71678-03-0 (Ilimaquinone)

• Product Name: Ilimaquinone
• CAS No: 71678-03-0
• Molecular Formula: C₂₂H₃₀O₄
• Molecular Weight: 358.4712
• CID: 564774
• PubChem ID: 72291

Ilimaquinone Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,3-[[(1R,2S,4aS,8aS)-decahydro-1,2,4a-trimethyl-5-methylene-1-naphthalenyl]methyl]-2-hydroxy-5-methoxy-
• 2,5-Cyclohexadiene-1,4-dione,3-[[(1R,2S,4aS,8aS)-decahydro-1,2,4a-trimethyl-5-methylene-1-naphthalenyl]methyl]-2-hydroxy-5-me
• 3-[[(1R,2S,4aS,8aS)-1,2,4a-trimethyl-5-methylidene-3,4,6,7,8,8a-hexahydro-2H-naphthalen-1-yl]methyl]-2-hydroxy-5-methoxycyclohexa-2,5-diene-1,4-dione
• Illimaquinone
• Imaquinone
• Ilimaquinone
• 3-[[(1R,2S,4aS,8aS)-Decahydro-1,2,4a-trimethyl-5-methylene-1-naphthalenyl]methyl]-2-hydroxy-5-methoxy-2,5-cyclohexadiene-1,4-dione
• 2,5-CYCLOHEXADIENE-1,4-DIONE, 3-(((1R,2S,4AS,8AS)-DECAHYDRO-1,2,4A-TRIMETHYL-5-METHYLENE-1-NAPHTHALENYL)METHYL)-2-HYDROXY-5-METHOXY-
• 2,5-CYCLOHEXADIENE-1,4-DIONE,3-[[(1R,2S,4AS,8AS)-DECAHYDRO-1,2,4A-TRIMETHYL-5-METHYLENE-1-NAPHTHALENYL] METHYL]-2-HYDROXY-5-METHOXY-
• CS-0068556
• 3-[[(1R,2S,4aS,8aS)-1,2,4a-trimethyl-5-methylene-decalin-1-yl]methyl]-2-hydroxy-5-methoxy-1,4-benzoquinone
• 5U0WAN3N8Q
• ILIMAQUINONE, (-)-
• ILIMAQUINONE [MI]
• 2-Hydroxy-5-methoxy-3-(((1R,2S,4aS,8aS)-1,2,4a-trimethyl-5-methylenedecahydronaphthalen-1-yl)methyl)cyclohexa-2,5-diene-1,4-dione
• DTXSID90221909
• Q27138473
• FD7195
• 3-[(Decahydro-1beta,2beta,4alphabeta-trimethyl-5-methylene-1-naphthyl)methyl]-2-hydroxy-5-methoxybenzoquinone;Imaquinone
• SMP2_000173
• 71678-03-0
• HY-119500
• 2,5-Cyclohexadiene-1,4-dione, 3-((decahydro-1,2,4a-trimethyl-5-methylene-1-naphthalenyl)methyl)-2-hydroxy-5-methoxy-, (1R-(1alpha,2beta,4abeta,8aalpha))-
• AMY15369
• CHEBI:70133
• UNII-5U0WAN3N8Q
• SCHEMBL517890
• AKOS027338228
• (-)-Ilimaquinone
• 5-epi-Ilimaquinone
• 3-[[(1R,2S,4aR,8aS)-1,2,4a-trimethyl-5-methylidene-3,4,6,7,8,8a-hexahydro-2H-naphthalen-1-yl]methyl]-2-hydroxy-5-methoxycyclohexa-2,5-diene-1,4-dione
• 96806-31-4
• 3-(((1R,2S,4aS,8aS)-1,2,4a-trimethyl-5-methylidene-3,4,6,7,8,8a-hexahydro-2H-naphthalen-1-yl)methyl)-2-hydroxy-5-methoxycyclohexa-2,5-diene-1,4-dione
• DA-64405
• DTXCID70144400

• InChIKey： JJWITJNSXCXULM-YVUMSICPSA-N
• Inchi： InChI=1S/C22H30O4/c1-13-7-6-8-18-21(13,3)10-9-14(2)22(18,4)12-15-19(24)16(23)11-17(26-5)20(15)25/h11,14,18,24H,1,6-10,12H2,2-5H3/t14-,18+,21+,22+/m0/s1
• SMILES： C=C1CCC[C@@H]2[C@]1(C)CC[C@H](C)[C@@]2(C)CC3=C(C(=O)C=C(C3=O)OC)O

Computed Properties

• Exact Mass: 358.21400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 358.214
• Heavy Atom Count: 26
• Complexity: 728
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.1
• Tautomer Count: 10
• Surface Charge: 0
• Topological Polar Surface Area: 63.6A^2

Experimental Properties

• LogP: 4.66950
• PSA: 63.60000
• Refractive Index: 1.548
• Boiling Point: 478.4°C at 760 mmHg
• Melting Point: 108-110 ºC (pentane )
• Flash Point: 159.9°C
• Solubility: Insuluble (1.5E-3 g/L) (25 ºC),
• Color/Form: Solids.
• Solubility: Not determined.
• Specific Rotation: D23 -23.2° (c = 1.12 in CHCl3)
• Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Prenylquinones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Prenylquinones